molecular formula C10H15NO B3248689 (R)-1-(4-(Dimethylamino)phenyl)ethanol CAS No. 188753-51-7

(R)-1-(4-(Dimethylamino)phenyl)ethanol

Cat. No. B3248689
CAS RN: 188753-51-7
M. Wt: 165.23 g/mol
InChI Key: BANBVMGOUBOEHA-MRVPVSSYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure analysis for “®-1-(4-(Dimethylamino)phenyl)ethanol” is not available in the search results .


Chemical Reactions Analysis

The chemical reactions involving “®-1-(4-(Dimethylamino)phenyl)ethanol” are not explicitly mentioned in the search results .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, etc. The specific physical and chemical properties for “®-1-(4-(Dimethylamino)phenyl)ethanol” are not provided in the search results .

Scientific Research Applications

Biocatalytic Preparation in Pharmaceutical Intermediates

(R)-1-(4-(Dimethylamino)phenyl)ethanol is notable as a pharmaceutical intermediate, especially for chemokine CCR5 antagonists. Research by Chen et al. (2019) highlighted its preparation using a bioprocess for asymmetric reduction, employing recombinant Escherichia coli cells. This method showed excellent enantioselectivity and was enhanced using a polar organic solvent-aqueous system, improving efficacy compared to conventional buffer mediums (Chen, Xia, Liu, & Wang, 2019).

Asymmetric Synthesis and Uroselectivity

Philippo et al. (1997) synthesized both enantiomers of a related compound, 2-(dimethylamino)-1-[3-methoxy-2-(1-methylethoxy)phenyl]ethanol, through a stereoselective route. These were evaluated for their uroselectivity in vitro, comparing with other α1-adrenoceptor agonists. This research sheds light on the potential of such compounds in urological therapeutic applications (Philippo, Fett, Bovy, Barras, Angel, Georges, & Ochsenbein, 1997).

Kinetic Resolution and Chiral DMAP Derivatives

In the study of esterification of secondary alcohols catalyzed by chiral DMAP derivatives, Larionov et al. (2012) explored the efficiency and selectivity of various catalysts. This research is relevant to the field of stereochemistry and enantioselective synthesis, which is crucial in the development of pharmaceuticals and fine chemicals (Larionov, Mahesh, Spivey, Wei, & Zipse, 2012).

Role in Nonlinear Optical Properties

Rahulan et al. (2014) investigated the nonlinear optical properties of a novel chalcone derivative compound, which includes a (4-(dimethylamino)phenyl) unit. This study provides insights into the potential of such compounds in optical device applications like optical limiters (Rahulan, Balamurugan, Meena, Yeap, & Kanakam, 2014).

Mechanism of Action

The mechanism of action refers to the specific biochemical interaction through which a substance produces its effect. The mechanism of action for “®-1-(4-(Dimethylamino)phenyl)ethanol” is not specified in the search results .

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects on health and the environment. The specific safety and hazards information for “®-1-(4-(Dimethylamino)phenyl)ethanol” is not available in the search results .

properties

IUPAC Name

(1R)-1-[4-(dimethylamino)phenyl]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15NO/c1-8(12)9-4-6-10(7-5-9)11(2)3/h4-8,12H,1-3H3/t8-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BANBVMGOUBOEHA-MRVPVSSYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC=C(C=C1)N(C)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](C1=CC=C(C=C1)N(C)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(R)-1-(4-(Dimethylamino)phenyl)ethanol

CAS RN

188753-51-7
Record name (1R)-1-[4-(dimethylamino)phenyl]ethan-1-ol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(R)-1-(4-(Dimethylamino)phenyl)ethanol
Reactant of Route 2
Reactant of Route 2
(R)-1-(4-(Dimethylamino)phenyl)ethanol
Reactant of Route 3
Reactant of Route 3
(R)-1-(4-(Dimethylamino)phenyl)ethanol
Reactant of Route 4
Reactant of Route 4
(R)-1-(4-(Dimethylamino)phenyl)ethanol
Reactant of Route 5
Reactant of Route 5
(R)-1-(4-(Dimethylamino)phenyl)ethanol
Reactant of Route 6
Reactant of Route 6
(R)-1-(4-(Dimethylamino)phenyl)ethanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.